molecular formula C13H11N3 B174813 6-(Benzylamino)pyridine-3-carbonitrile CAS No. 15871-91-7

6-(Benzylamino)pyridine-3-carbonitrile

Cat. No. B174813
CAS RN: 15871-91-7
M. Wt: 209.25 g/mol
InChI Key: WWTAXAFLJMUESZ-UHFFFAOYSA-N
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Description

6-(Benzylamino)pyridine-3-carbonitrile is a chemical compound with the CAS Number: 15871-91-7 . It has a molecular weight of 209.25 and is typically in powder form .


Physical And Chemical Properties Analysis

6-(Benzylamino)pyridine-3-carbonitrile is a powder . It is stored at room temperature .

Scientific Research Applications

Photopolymerization Monitoring

6-(Benzylamino)pyridine-3-carbonitrile: derivatives have been utilized as fluorescent molecular sensors to monitor photopolymerization processes. These derivatives exhibit higher sensitivity compared to commercially available probes and can accelerate cationic photopolymerization initiated with diphenyliodonium photoinitiators . This application is significant in the development of new materials and coatings.

Co-initiation of Polymerization

In addition to monitoring, these derivatives serve as long-wavelength co-initiators for diphenyliodonium salts initiators . This dual role is particularly efficient for the photoinitiation of cationic photopolymerization of epoxide and vinyl monomers, which is crucial for creating advanced polymers with specific properties.

Drug Design and Medicinal Chemistry

Fused pyridine derivatives, including 6-(Benzylamino)pyridine-3-carbonitrile , are of increasing interest in drug design and medicinal chemistry due to their structural similarity to DNA bases . This similarity can explain the effectiveness of many antiviral and anticancer drugs, making these derivatives valuable for pharmaceutical research.

Fluorescence Spectroscopy

The derivatives of 6-(Benzylamino)pyridine-3-carbonitrile are used in fluorescence spectroscopy as they provide extraordinary sensitivity and selectivity . This application is important for non-invasive and non-destructive in-situ measurements in various scientific fields, including biomedicine and biology.

Safety and Hazards

The safety information available indicates that 6-(Benzylamino)pyridine-3-carbonitrile is associated with some hazards. The compound has been assigned the GHS07 pictogram, and the signal word is "Warning" . Detailed precautionary statements are available .

properties

IUPAC Name

6-(benzylamino)pyridine-3-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11N3/c14-8-12-6-7-13(16-10-12)15-9-11-4-2-1-3-5-11/h1-7,10H,9H2,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWTAXAFLJMUESZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC2=NC=C(C=C2)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(Benzylamino)pyridine-3-carbonitrile

Synthesis routes and methods

Procedure details

Heat 6-chloroniconitrile (0.58 g, 4.2 mmol) and benzylamine (4.6 mL, 42 mmol) in anhydrous DMF (3 mL) at 120° C. for 4.5 h. Cool at room temperature. Dilute with water and extract with EtOAc. Wash the organic phase with brine, dry over MgSO4, filter, and concentrate in vacuo. Purify by chromatography on silica gel eluting sequentially with hexane/EtOAc (4:1, 2:1, 1:2) to give the desired intermediate as a white solid (840 mg, 96%). MS (ES+) m/z: 210 (4+H)+.
Quantity
4.6 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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